methyl 3-(N-((1-(2-hydroxyethoxy)cyclopentyl)methyl)sulfamoyl)-4-methoxybenzoate

• IUPAC Name: methyl 3-[[1-(2-hydroxyethoxy)cyclopentyl]methylsulfamoyl]-4-methoxybenzoate
• InChI: InChI=1S/C17H25NO7S/c1-23-14-6-5-13(16(20)24-2)11-15(14)26(21,22)18-12-17(25-10-9-19)7-3-4-8-17/h5-6,11,18-19H,3-4,7-10,12H2,1-2H3
• InChI Key: LIKIQXJGPVRFHB-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)OC)S(=O)(=O)NCC2(CCCC2)OCCO
• Molecular Formula: C17H25NO7S
• Molecular Weight: 387.4 g/mol

Description

The compound is a sulfonamide derivative, which is a functional group that is often found in various pharmaceutical agents, including antibiotics and diuretics. The presence of the methoxy group and the hydroxyethoxy group suggests that this compound might have interesting chemical properties and potential applications.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups. The cyclopentylmethyl group would add a degree of three-dimensionality to the molecule, while the polar nature of the sulfamoyl, methoxy, and hydroxyethoxy groups could have significant implications for the compound’s physical and chemical properties.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of polar functional groups like sulfamoyl, methoxy, and hydroxyethoxy would likely make the compound soluble in polar solvents. The compound’s melting and boiling points, as well as its density, would depend on factors like molecular weight and intermolecular forces.

Scientific Research Applications

Photopolymerization in Biomedical Applications

Light-initiated polymerization processes play a crucial role in biomedical applications. Photopolymerization allows the production of 3D hydrogel structures, cell encapsulation, and drug delivery systems. . Methyl 3-(N-((1-(2-hydroxyethoxy)cyclopentyl)methyl)sulfamoyl)-4-methoxybenzoate could serve as a water-soluble photoinitiator in such systems.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, if this compound is a pharmaceutical agent, its mechanism of action would depend on the specific biological target it interacts with.

Future Directions

The future directions for research on this compound would depend on its intended applications. If it’s a pharmaceutical agent, future research could focus on optimizing its synthesis, studying its pharmacokinetics and pharmacodynamics, and conducting clinical trials.